Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

trifloxystrobin degradation soil microbial

activity

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 141517-21-7
Cat. No.: S545845

Compound Focus: Trifloxystrobin

Get Quote

Trifloxystrobin Degradation Dynamics in Soll

The dissipation of trifloxystrobin in soil is influenced by environmental conditions. The table below

summarizes its degradation half-lives from various studies.

Soil Type /| Condition

Degradation Half-Life
(Days)

Study Context / Key Finding

Artificial & Brown Soil
(Lab)

Field Conditions

Greenhouse Soil
(Light)

Greenhouse Soill
(Dark)

Edible Rose Petals
(Field)

20.4 - 24.7 days [1]

5.0 - 9.8 days [1]

2.5 days [2]

2.6 days [2]

1.2 - 2.7 days [3]

Dissipation in controlled laboratory earthworm
study.

Faster degradation under real-world field
conditions.

Photodegradation was a significant dissipation
pathway.

Degradation in the dark, simulating covered
greenhouse conditions.

Dissipation on crop surfaces, not in soil, provided
for context.
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Ecotoxicological Effects on Soil Organisms

Trifloxystrebin can induce subchronic toxic effects in soil invertebrates like earthworms (Eisenia fetida),

even at low concentrations.

e Oxidative Stress: Exposure to trifloxystrobin in soil leads to the accumulation of Reactive Oxygen
Species (ROS) in earthworms, which can cause cellular damage [1].

¢ Antioxidant Response: Earthworms exhibit a changing response in antioxidant enzyme activity. In
brown soil, activities of superoxide dismutase (SOD) and catalase (CAT) were typically inhibited
after longer exposure (56 days), while the detoxifying enzyme glutathione S-transferase (GST) was
often induced [1].

« DNA Damage: The oxidative stress induced by trifloxystrobin can ultimately lead to DNA damage
in earthworms, as measured by the biomarker 8-hydroxydeoxyguanosine [1].

The following workflow diagram illustrates the sequence of toxicological events observed in earthworms

after exposure to trifloxystrobin.
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Methodologies for Assessing Soil Microbial Activity

While the search results do not contain a specific protocol for trifloxystrobin, the following well-established

methods are standard for evaluating pesticide effects on soil microbes.
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Fluorescence In Situ Hybridization (FISH) with Membrane
Filtration

This method allows for the identification, counting, and size-classification of active soil bacteria based on

their high ribosomal RNA content [4].

e Key Steps:

[e]

[e]

Soil Fixation: Homogenize and fix soil samples in a paraformaldehyde solution [4].
Hybridization: Incubate fixed soil slurries with a fluorescently labelled oligonucleotide probe
(e.g., EUB338 for most bacteria) targeting 16S rRNA [4].

Membrane Filtration: Collect the bacteria onto a black polycarbonate filter (0.2 ym pore size)
to separate them from soil particles [4].

Microscopy & Enumeration: Count the fluorescently labelled cells under an epifluorescence
microscope. The counts represent the population of "active" bacteria with high ribosome
content [4].

Live-FISH for Cell Sorting and Cultivation

A modified FISH protocol ("live-FISH") can be used to sort specific microbial groups for further cultivation,

without fixing and thereby killing the cells [5].

o Key Modifications:

o

[e]

Omit Fixation: Do not use paraformaldehyde [5].

Chemical Transformation: Use a heat shock step with calcium chloride to introduce probes
into living cells, avoiding harsh ethanol treatments [5].

Viable Cell Sorting: After hybridization, use Fluorescence-Activated Cell Sorting (FACS) to
isolate living, probe-labelled cells for cultivation on non-selective media [5].

Important Considerations for Researchers

¢ Soil Properties Matter: The toxicity of trifloxystrobin to earthworms can vary significantly between
artificial and natural soils, highlighting the need to consider soil physicochemical properties in
experimental design [1].

¢ Metabolites can be More Toxic: The primary acid metabolite of trifloxystrobin (CGA321113) has

been reported to exhibit greater toxicity and higher mobility in the environment than the parent
compound [1] [3] [6].
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o Existing Methodologies are Adaptable: The core principles of the FISH technique are well-
established and can be adapted to study the impact of trifloxystrobin on specific microbial groups in
soil by selecting appropriate phylogenetic probes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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